Cas no 392236-33-8 ((1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate)

(1,3-Benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate is a synthetic ester derivative combining a benzothiazole moiety with a trimethoxybenzoate group. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules or functional materials. The benzothiazole core contributes to its electron-rich aromatic character, while the trimethoxybenzoate group enhances solubility and steric properties. Its structural features make it suitable for applications in medicinal chemistry, such as enzyme inhibition or ligand design, due to its ability to interact with biological targets. The compound’s stability and defined reactivity profile further support its utility in controlled synthetic pathways.
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate structure
392236-33-8 structure
Product Name:(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
CAS No:392236-33-8
MF:C18H17NO5S
MW:359.396283864975
CID:6134309
PubChem ID:1508448
Update Time:2025-06-14

(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

    • (1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
    • benzo[d]thiazol-2-ylmethyl 3,4,5-trimethoxybenzoate
    • Benzoic acid, 3,4,5-trimethoxy-, 2-benzothiazolylmethyl ester
    • F0289-0149
    • Z18363284
    • SR-01000005346-1
    • SR-01000005346
    • AO-080/43378237
    • 392236-33-8
    • 1,3-benzothiazol-2-ylmethyl 3,4,5-trimethoxybenzoate
    • AKOS001034155
    • Inchi: 1S/C18H17NO5S/c1-21-13-8-11(9-14(22-2)17(13)23-3)18(20)24-10-16-19-12-6-4-5-7-15(12)25-16/h4-9H,10H2,1-3H3
    • InChI Key: LFEVLKCCBMEZBV-UHFFFAOYSA-N
    • SMILES: C(OCC1=NC2=CC=CC=C2S1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

  • Exact Mass: 359.08274382g/mol
  • Monoisotopic Mass: 359.08274382g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 95.1Ų

Experimental Properties

  • Density: 1.298±0.06 g/cm3(Predicted)
  • Boiling Point: 461.7±24.0 °C(Predicted)
  • pka: 0.27±0.10(Predicted)

(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0289-0149-2μmol
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
392236-33-8 90%+
2μmol
$57.0 2023-07-28
Life Chemicals
F0289-0149-5μmol
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
392236-33-8 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F0289-0149-10μmol
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
392236-33-8 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F0289-0149-20μmol
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
392236-33-8 90%+
20μmol
$79.0 2023-07-28
Life Chemicals
F0289-0149-1mg
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
392236-33-8 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F0289-0149-2mg
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
392236-33-8 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F0289-0149-3mg
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
392236-33-8 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F0289-0149-4mg
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
392236-33-8 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F0289-0149-5mg
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
392236-33-8 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F0289-0149-10mg
(1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate
392236-33-8 90%+
10mg
$79.0 2023-07-28

Additional information on (1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate

Recent Advances in the Study of (1,3-Benzothiazol-2-yl)methyl 3,4,5-Trimethoxybenzoate (CAS: 392236-33-8)

In recent years, (1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate (CAS: 392236-33-8) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by a benzothiazole moiety linked to a trimethoxybenzoate ester, has been the subject of numerous studies aimed at exploring its biological activities, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of (1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the trimethoxybenzoate moiety could significantly improve the compound's bioavailability and target specificity. The study utilized molecular docking and in vitro assays to identify key interactions between the compound and its putative biological targets, including tubulin and various kinase enzymes.

Another notable investigation, reported in Bioorganic & Medicinal Chemistry Letters (2022), explored the anticancer potential of (1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate. The researchers found that the compound exhibited potent antiproliferative activity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. Mechanistic studies revealed that the compound induced apoptosis via the mitochondrial pathway and inhibited cell cycle progression at the G2/M phase. These findings suggest that (1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate could serve as a promising scaffold for the development of novel anticancer agents.

In addition to its anticancer properties, (1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate has also been investigated for its anti-inflammatory and antimicrobial activities. A 2023 study in the European Journal of Medicinal Chemistry highlighted the compound's ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. Furthermore, the compound demonstrated broad-spectrum antimicrobial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), making it a potential candidate for addressing antibiotic resistance.

Despite these promising findings, challenges remain in the development of (1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Ongoing research is also exploring the compound's potential in combination therapies and its use as a chemical probe to study biological pathways.

In conclusion, (1,3-benzothiazol-2-yl)methyl 3,4,5-trimethoxybenzoate (CAS: 392236-33-8) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its diverse biological activities and potential for structural modification make it an attractive candidate for further investigation. Future studies should focus on elucidating its precise mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy in vivo to pave the way for clinical development.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.